Cas no 1806337-09-6 (Methyl 2-fluoro-3-methoxypyridine-6-acetate)

• Product Name: Methyl 2-fluoro-3-methoxypyridine-6-acetate
• CAS No: 1806337-09-6
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4906227
• Update Time: 2025-06-11

Methyl 2-fluoro-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-3-methoxypyridine-6-acetate

• Inchi： 1S/C9H10FNO3/c1-13-7-4-3-6(11-9(7)10)5-8(12)14-2/h3-4H,5H2,1-2H3
• InChI Key： WTDKEDDTRSNIDC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CC(=O)OC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-fluoro-3-methoxypyridine-6-acetate

Methyl 2-Fluoro-3-Methoxypyridine-6-Acetate (CAS No. 1806337-09-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-fluoro-3-methoxypyridine-6-acetate (CAS No. 1806337-09-6) is a versatile and highly valuable compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of a fluoro substituent and a methoxy group on a pyridine ring, make it an indispensable intermediate in the synthesis of various bioactive molecules. This compound has garnered significant attention due to its role in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

The fluoro moiety in Methyl 2-fluoro-3-methoxypyridine-6-acetate is a critical structural element that enhances the metabolic stability and binding affinity of drug candidates. Fluorinated pyridines are widely recognized for their ability to improve pharmacokinetic properties, such as bioavailability and half-life, while also increasing the selectivity of drug interactions. Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry, demonstrating their potential to modulate drug efficacy and reduce side effects.

In addition to the fluoro substituent, the methoxy group contributes to the compound's reactivity and functionalization potential. The methoxy group can serve as a handle for further chemical modifications, enabling the synthesis of more complex molecules. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogues is often required to optimize pharmacological properties.

The pyridine core of Methyl 2-fluoro-3-methoxypyridine-6-acetate is a well-established scaffold in pharmaceutical research. Pyridines are ubiquitous in biologically active compounds due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The specific arrangement of substituents on the pyridine ring, as seen in this compound, allows for fine-tuning of its interaction with biological receptors, making it an ideal building block for drug design.

Recent advancements in synthetic methodologies have further underscored the significance of Methyl 2-fluoro-3-methoxypyridine-6-acetate. Researchers have developed innovative synthetic routes that enhance the yield and purity of this intermediate, making it more accessible for industrial applications. These improvements have been driven by the growing demand for high-quality starting materials in pharmaceutical synthesis. For instance, catalytic processes have been optimized to minimize byproduct formation, ensuring that the final product meets stringent quality standards.

The compound's utility extends beyond its role as a mere intermediate. It has been employed in the development of novel antiviral agents, where its structural features contribute to viral enzyme inhibition. The fluoro group, in particular, has been shown to enhance binding affinity to viral proteases, leading to more effective antiviral activity. This application highlights the compound's potential in addressing emerging infectious diseases.

In the realm of neurological research, Methyl 2-fluoro-3-methoxypyridine-6-acetate has been investigated for its potential as a precursor to neuroprotective agents. The pyridine scaffold is commonly found in drugs that target central nervous system receptors, making this compound a promising candidate for further exploration. Preclinical studies have demonstrated its ability to modulate neurotransmitter activity, suggesting its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis and application of Methyl 2-fluoro-3-methoxypyridine-6-acetate also align with broader trends in green chemistry. Efforts are underway to develop more sustainable synthetic pathways that reduce waste and energy consumption. The use of this intermediate exemplifies these efforts, as it allows for modular synthesis where different functional groups can be introduced without compromising efficiency or yield.

As research continues to uncover new applications for Methyl 2-fluoro-3-methoxypyridine-6-acetate, its importance in pharmaceutical chemistry is only expected to grow. The compound's unique structural features and reactivity make it a cornerstone in the synthesis of bioactive molecules, driving innovation across multiple therapeutic areas. Future studies will likely focus on expanding its utility through novel synthetic strategies and exploring its potential in uncharted therapeutic domains.